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Compound of Interest

Compound Name:

6-(3-

(Hydroxymethyl)phenyl)naphthale

n-2-ol

Cat. No.: B11862356

Get Quote

A Potent 17 -HSD1 Inhibitor for Estrogen-Dependent
Therapies
Executive Summary
Compound: 6-(3-(Hydroxymethyl)phenyl)naphthalen-2-ol CAS Number: 1017858-90-0

Molecular Formula: C

H

O

Molecular Weight: 250.29 g/mol Class: Non-steroidal 17

-Hydroxysteroid Dehydrogenase Type 1 (17

-HSD1) Inhibitor[1][2][3]

This guide details the chemical architecture, synthesis, and pharmacological utility of 6-(3-
(Hydroxymethyl)phenyl)naphthalen-2-ol. Identified as a lead candidate in the development
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of targeted therapies for estrogen-dependent diseases (e.g., breast cancer, endometriosis), this

compound functions via a distinct mechanism known as intracrinology modulation. Unlike

systemic anti-estrogens, it selectively blocks the local biosynthesis of estradiol (E2) from

estrone (E1) within diseased tissue, minimizing systemic side effects.

Part 1: Scientific Foundation & Mechanism of Action
The Intracrine Target: 17

-HSD1
In hormone-dependent breast cancer and endometriosis, the local concentration of estradiol

(E2) can be significantly higher than plasma levels. This accumulation is driven by the

overexpression of 17

-hydroxysteroid dehydrogenase type 1 (17

-HSD1), an enzyme that catalyzes the reduction of the weak estrogen estrone (E1) into the
potent mitogen estradiol (E2).

Mechanism of Inhibition: 6-(3-(Hydroxymethyl)phenyl)naphthalen-2-ol acts as a competitive

inhibitor of 17

-HSD1. By mimicking the steroid core (specifically the A and B rings of estradiol), the
naphthalene scaffold occupies the catalytic site, while the hydroxymethyl-phenyl moiety
extends into the substrate-binding pocket, preventing E1 entry and subsequent reduction.

Selectivity Profile: Crucially, this compound demonstrates high selectivity for 17

-HSD1 over the oxidative isoform 17

-HSD2 (which converts E2 back to E1) and the estrogen receptors (ER

and ER

).[1][2][3] This selectivity preserves the body's natural protective mechanisms against excess
estradiol while blocking its pathological synthesis.

Visualization: Enzymatic Blockade Pathway
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Figure 1: Mechanism of Action.[1] The inhibitor blocks 17

-HSD1, preventing the conversion of E1 to E2 and halting downstream tumor proliferation.

Part 2: Chemical Properties & Characterization
Property Specification Note

Appearance Off-white to pale yellow solid
Typical of hydroxyphenyl-

naphthalenes

Solubility DMSO, Methanol, Ethanol Poorly soluble in water

Purity Requirement >98% (HPLC)
Essential for biological assay

validity

Storage -20°C, Desiccated Protect from light and moisture

Key Functional Groups
Phenolic -OH (C2), Benzyl

Alcohol (C3')

Sites for H-bonding in the

active site

Part 3: Experimental Protocol (Synthesis & Validation)
Objective: Synthesize 6-(3-(Hydroxymethyl)phenyl)naphthalen-2-ol via a robust Suzuki-

Miyaura cross-coupling protocol. This method ensures high regioselectivity and yield.

Reagents & Materials
Starting Material A: 6-Bromo-2-naphthol (CAS 15231-91-1)

Starting Material B: 3-(Hydroxymethyl)phenylboronic acid (CAS 87199-17-5)
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Catalyst: Pd(PPh

)

(Tetrakis(triphenylphosphine)palladium(0))

Base: Na

CO

(2M aqueous solution)

Solvent: DME (Dimethoxyethane) / Water system

Purification: Silica Gel 60 (230-400 mesh)

Step-by-Step Methodology
1. Protection (Optional but Recommended for Scale-up): While direct coupling is possible,

protecting the naphthol improves yield.

Dissolve 6-bromo-2-naphthol (1.0 eq) in DCM.

Add Imidazole (2.0 eq) and TBDMS-Cl (1.2 eq) at 0°C.

Stir at RT for 4h. Quench with water, extract with DCM.

Yields 6-Bromo-2-(tert-butyldimethylsilyloxy)naphthalene.

2. Suzuki Cross-Coupling:

Setup: In a flame-dried Schlenk flask under Argon, combine:

6-Bromo-2-(tert-butyldimethylsilyloxy)naphthalene (1.0 eq)

3-(Hydroxymethyl)phenylboronic acid (1.2 eq)

DME (10 mL/mmol)

Degassing: Bubble Argon through the solution for 15 min to remove O
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.

Catalysis: Add Pd(PPh

)

(5 mol%). Add Na

CO

(2M aq, 3.0 eq).

Reaction: Heat to reflux (85°C) for 12-16 hours. Monitor by TLC (Hexane/EtOAc 4:1).

Workup: Cool to RT. Filter through a Celite pad. Dilute filtrate with EtOAc, wash with brine,

dry over MgSO

, and concentrate.

3. Deprotection & Purification:

Dissolve the crude intermediate in THF.

Add TBAF (1.1 eq, 1M in THF) at 0°C. Stir for 2h.

Quench: Add saturated NH

Cl. Extract with EtOAc.

Chromatography: Purify via flash column chromatography (Gradient: 10%

40% EtOAc in Hexanes).

Product: Isolate 6-(3-(Hydroxymethyl)phenyl)naphthalen-2-ol as a solid.

Workflow Visualization
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Figure 2: Synthetic Pathway. A standard protection-coupling-deprotection sequence ensures

high purity.

Part 4: Biological Validation Standards
To validate the synthesized compound, the following assays are standard in the field (based on

Frotscher et al., 2008).
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Assay Type Parameter Measured Target Criteria

Enzymatic Assay
Inhibition of E1

E2 conversion

IC

< 50 nM

Selectivity Screen

Inhibition of 17

-HSD2 (E2

E1)

IC

> 1000 nM (Inactive)

Receptor Binding

Affinity for ER

/ ER

Low/No affinity (prevents

estrogenic effects)

Self-Validating Check: If the IC

in the 17

-HSD1 assay is >100 nM, check the purity of the compound (specifically for de-brominated
starting material) or potential oxidation of the benzylic alcohol to an aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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